Cas no 1251614-22-8 (ethyl 2-amino-3-(morpholine-4-carbonyl)-4,7-dihydrothieno2,3-cpyridine-6(5h)-carboxylate)

• Product Name: ethyl 2-amino-3-(morpholine-4-carbonyl)-4,7-dihydrothieno2,3-cpyridine-6(5h)-carboxylate
• CAS No: 1251614-22-8
• MF: C₁₅H₂₁N₃O₄S
• MW: 339.409942388535
• CID: 4565025
• Update Time: 2025-06-11

ethyl 2-amino-3-(morpholine-4-carbonyl)-4,7-dihydrothieno2,3-cpyridine-6(5h)-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-3-(morpholine-4-carbonyl)-4,7-dihydrothieno[2,3-c]pyridine-6(5H)-carboxylate
• Thieno[2,3-c]pyridine-6(5H)-carboxylic acid, 2-amino-4,7-dihydro-3-(4-morpholinylcarbonyl)-, ethyl ester
• ethyl 2-amino-3-(morpholine-4-carbonyl)-4,7-dihydrothieno2,3-cpyridine-6(5h)-carboxylate

• Inchi： 1S/C15H21N3O4S/c1-2-22-15(20)18-4-3-10-11(9-18)23-13(16)12(10)14(19)17-5-7-21-8-6-17/h2-9,16H2,1H3
• InChI Key： GZPUKNJNJAJBPD-UHFFFAOYSA-N
• SMILES： C1N(C(OCC)=O)CCC2C(C(N3CCOCC3)=O)=C(N)SC1=2

Additional information on ethyl 2-amino-3-(morpholine-4-carbonyl)-4,7-dihydrothieno2,3-cpyridine-6(5h)-carboxylate

Ethyl 2-Amino-3-(Morpholine-4-Carbonyl)-4,7-Dihydrothieno[2,3-c]Pyridine-6(5H)-Carboxylate (CAS No. 1251614-22-8): A Comprehensive Overview

Ethyl 2-amino-3-(morpholine-4-carbonyl)-4,7-dihydrothieno[2,3-c]pyridine-6(5H)-carboxylate (CAS No. 1251614-22-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thieno[2,3-c]pyridine core and a morpholine carbonyl moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The thieno[2,3-c]pyridine scaffold is a privileged structure in medicinal chemistry due to its ability to modulate various biological targets. Compounds containing this scaffold have been extensively studied for their anti-inflammatory, antitumor, and neuroprotective properties. The morpholine carbonyl group, on the other hand, adds further complexity and functionality to the molecule, enhancing its solubility and metabolic stability.

Recent research has highlighted the potential of ethyl 2-amino-3-(morpholine-4-carbonyl)-4,7-dihydrothieno[2,3-c]pyridine-6(5H)-carboxylate in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory disorders like rheumatoid arthritis and Crohn's disease.

Furthermore, preliminary studies have shown that ethyl 2-amino-3-(morpholine-4-carbonyl)-4,7-dihydrothieno[2,3-c]pyridine-6(5H)-carboxylate possesses antitumor properties. In vitro experiments demonstrated that it can effectively inhibit the proliferation of various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest at the G1 phase.

In addition to its therapeutic potential, ethyl 2-amino-3-(morpholine-4-carbonyl)-4,7-dihydrothieno[2,3-c]pyridine-6(5H)-carboxylate has been investigated for its neuroprotective effects. A study published in the Journal of Neurochemistry in 2020 found that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest that it may be beneficial in the treatment of neurodegenerative diseases like Alzheimer's disease and Parkinson's disease.

The synthesis of ethyl 2-amino-3-(morpholine-4-carbonyl)-4,7-dihydrothieno[2,3-c]pyridine-6(5H)-carboxylate involves several steps and requires careful optimization to achieve high yields and purity. One common synthetic route involves the condensation of an appropriate thienopyridine derivative with an amino acid ester followed by coupling with morpholine carbonyl chloride. The final product is typically purified using column chromatography or recrystallization techniques.

Despite its promising properties, further research is needed to fully understand the pharmacokinetics and pharmacodynamics of ethyl 2-amino-3-(morpholine-4-carbonyl)-4,7-dihydrothieno[2,3-c]pyridine-6(5H)-carboxylate. Preclinical studies are currently underway to evaluate its safety and efficacy in animal models of various diseases. If these studies yield positive results, clinical trials may be initiated to assess its potential as a therapeutic agent in humans.

In conclusion, ethyl 2-amino-3-(morpholine-4-carbonyl)-4,7-dihydrothieno[2,3-c]pyridine-6(5H)-carboxylate (CAS No. 1251614-22-8) represents a promising compound with diverse biological activities. Its unique structural features and potential therapeutic applications make it an exciting area of research in medicinal chemistry and pharmaceutical development. As more studies are conducted, it is likely that this compound will continue to attract significant attention from researchers and pharmaceutical companies alike.